Cas no 1805272-63-2 (6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
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- Inchi: 1S/C9H6ClF6NO2/c1-18-6-5(8(11,12)13)2-4(3-10)17-7(6)19-9(14,15)16/h2H,3H2,1H3
- InChI Key: WVXZXWOCSICQFW-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(F)(F)F)C(=C(N=1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 297
- XLogP3: 3.6
- Topological Polar Surface Area: 31.4
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085381-1g |
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine |
1805272-63-2 | 97% | 1g |
$1,564.50 | 2022-04-01 |
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
Research Briefing on 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805272-63-2)
In recent years, the compound 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805272-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of these electron-withdrawing groups enhances the compound's reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.
Recent studies have focused on the synthesis and functionalization of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine to explore its utility in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of kinase inhibitors, which are critical in targeting cancer pathways. The chloromethyl group at the 6-position allows for further derivatization, enabling the introduction of various pharmacophores to enhance biological activity. Computational studies have also suggested that the compound's unique electronic properties contribute to its high binding affinity with target proteins.
In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemical development. A study published in Pest Management Science (2024) demonstrated its efficacy as a precursor for novel herbicides. The trifluoromethoxy and trifluoromethyl groups were found to improve the compound's stability and penetration into plant tissues, thereby enhancing its herbicidal activity. Researchers have also explored its environmental impact, with preliminary data indicating favorable degradation profiles under controlled conditions.
Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as reported in Organic Process Research & Development (2024). These innovations have improved yield and reduced byproduct formation, paving the way for broader industrial adoption. Future research directions may include further optimization of synthetic routes and expanded biological testing to fully elucidate the compound's therapeutic and agricultural potential.
In conclusion, 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and highly functionalized pyridine derivative with significant applications in both pharmaceuticals and agrochemicals. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in modern chemical biology. As synthetic methodologies evolve, the compound's role in drug discovery and crop protection is expected to expand, offering exciting prospects for researchers and industry professionals alike.
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